2-(4,9,12,17,17,19-Hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-13-enyl)acetic acid

• IUPAC Name: 2-(4,9,12,17,17,19-hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-13-enyl)acetic acid
• InChI: InChI=1S/C30H46O3/c1-18(2)19-9-10-21-26(19,5)13-14-28(7)22-12-11-20-25(3,4)24(33)30(22,16-15-27(21,28)6)29(20,8)17-23(31)32/h12,18-21H,9-11,13-17H2,1-8H3,(H,31,32)
• InChI Key: WPCBXRKYKJHHMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2C1(CCC3(C2(CCC45C3=CCC(C4(C)CC(=O)O)C(C5=O)(C)C)C)C)C
• Molecular Formula: C30H46O3
• Molecular Weight: 454.7 g/mol

Description

This compound belongs to the class of highly complex pentacyclic diterpenoids with a carboxylic acid functional group. Its structure features a fused pentacyclo[14.2.1.0¹,¹³.0⁴,¹².0⁵,⁹]nonadec-13-ene core substituted with six methyl groups, an oxo group at position 18, and an isopropyl moiety at position 6. While direct experimental data on this compound are scarce, structurally related pentacyclic compounds (e.g., marine-derived diterpenoids) have been studied for their bioactivity, including anti-inflammatory and cytotoxic properties .

Biological Activity

2-(4,9,12,17,17,19-Hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-13-enyl)acetic acid, also known as Alstonic acid B, is a complex organic compound classified as a diterpenoid. It is primarily derived from the plant Alstonia scholaris, which is known for its medicinal properties.

Chemical Structure and Properties

The compound has a molecular formula of $C_{30}H_{46}O_3$ and an average mass of approximately 454.6950 Da. Its structure consists of multiple isoprene units characteristic of terpenoids, contributing to its biological activity.

Property	Value
IUPAC Name	2-[4,9,12,...]acetic acid
Molecular Formula	C30H46O3
Average Mass	454.6950 Da
Monoisotopic Mass	454.34470 Da
Source	Alstonia scholaris

Biological Activity

Research indicates that Alstonic acid B exhibits various biological activities:

• Antimicrobial Activity : Studies have shown that compounds derived from Alstonia scholaris possess significant antimicrobial properties against various pathogens. Alstonic acid B is believed to contribute to this effect through its interaction with microbial cell membranes.
• Anti-inflammatory Effects : The compound has been noted for its potential anti-inflammatory effects in several studies. It may inhibit the production of pro-inflammatory cytokines and modulate pathways involved in inflammation.
• Enzyme Interaction : Alstonic acid B binds to specific enzymes, altering their conformation and activity. This binding can lead to either inhibition or activation of these enzymes, impacting metabolic pathways within cells.

Case Studies and Research Findings

Several studies have been conducted to explore the biological effects of Alstonic acid B:

• Study on Antimicrobial Properties : A study published in the Journal of Ethnopharmacology investigated the antimicrobial efficacy of extracts from Alstonia scholaris, highlighting the role of Alstonic acid B in inhibiting bacterial growth against strains such as Staphylococcus aureus and Escherichia coli.
• Anti-inflammatory Mechanisms : Research documented in Phytotherapy Research examined the anti-inflammatory potential of compounds from Alstonia scholaris. The findings suggested that Alstonic acid B significantly reduced inflammation markers in vitro.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural complexity and functional groups invite comparisons with other pentacyclic diterpenoids and synthetic analogs. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight	Functional Groups	Potential Applications
2-(4,9,12,17,17,19-Hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo[14.2.1.0¹,¹³.0⁴,¹².0⁵,⁹]nonadec-13-enyl)acetic acid	Pentacyclo[14.2.1.0¹,¹³.0⁴,¹².0⁵,⁹]nonadecene	6× methyl, 18-oxo, 8-isopropyl, 2-acetic acid	C₂₇H₃₈O₃*	422.59*	Carboxylic acid, ketone	Drug discovery (hypothetical)
15-Hydroxyethyl-19-isopropyl-5,9-dimethyl-14,16-dioxo-15-azapentacyclo[10.5.2.0¹,¹⁰.0⁴,⁹.0¹³,¹⁷]nonadec-18-ene-5-carboxylic acid	Azapentacyclo[10.5.2.0¹,¹⁰.0⁴,⁹.0¹³,¹⁷]nonadecene	2× methyl, 15-azapentacyclic core, 14,16-dioxo, 5-carboxylic acid	C₂₃H₃₁NO₅	409.50	Carboxylic acid, lactam, ketone	Crystallography studies
2-(16,18-Dioxo-17-azapentacyclo[6.6.5.0²,⁷.0⁹,¹⁴.0¹⁵,¹⁹]nonadeca-2,4,6,9,11,13-hexaen-17-yl)propanoic acid	Azapentacyclo[6.6.5.0²,⁷.0⁹,¹⁴.0¹⁵,¹⁹]nonadecahexaene	Aromatic hexaene system, 17-aza core, 16,18-dioxo, propanoic acid	C₂₁H₁₇NO₄	347.37	Carboxylic acid, diketone	Synthetic intermediate
N-Acetyl-N-[16,18-dioxo-17-azapentacyclo[6.6.5.0²,⁷.0⁹,¹⁴.0¹⁵,¹⁹]nonadecahexaen-17-yl]acetamide	Azapentacyclo[6.6.5.0²,⁷.0⁹,¹⁴.0¹⁵,¹⁹]nonadecahexaene	Acetylated amide, 16,18-dioxo, aromatic hexaene	C₂₂H₁₈N₂O₄	374.39	Amide, diketone	Bioactivity screening

Note: Values marked with * are inferred from structural analysis due to lack of direct experimental data.

Key Observations

Core Structure Complexity: The target compound’s pentacyclo[14.2.1] core is larger and more sterically hindered compared to the azapentacyclo cores in , which may limit its metabolic degradation but reduce solubility .

This contrasts with smaller substituents in (propanoic acid) and (acetyl amide). The 18-oxo group may confer electrophilic reactivity, analogous to diterpenoid ketones involved in Michael addition reactions .

Functional Group Comparison :

• Carboxylic acid groups (common in and the target compound) enhance solubility and enable salt formation, whereas amide derivatives (e.g., ) prioritize stability over ionization .

Synthetic and Analytical Challenges: The target compound’s stereochemical complexity (multiple chiral centers) poses challenges in synthesis and crystallization, similar to marine-derived pentacyclic diterpenoids . Azapentacyclo analogs (e.g., ) are more amenable to X-ray crystallography due to planar aromatic systems .